Cas no 2171356-29-7 ((3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: (3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2171356-29-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6421849
• PubChem ID: 165584865
• Update Time: 2025-10-29

(3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• (3S)-3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
• EN300-1576840
• 2171356-29-7

• Inchi： 1S/C26H30N2O5/c1-3-17(14-23(29)30)27-24(31)26(2,16-12-13-16)28-25(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,26?/m0/s1
• InChI Key： OGHCDWPNEGHNRK-WFFHQLTOSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Research Briefing on (3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171356-29-7)

In recent years, the compound (3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171356-29-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclopropyl moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for novel bioactive compounds.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of (3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, addressing previous challenges related to side reactions and purification. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, achieving a yield of over 85% under optimized conditions.

In addition to synthetic advancements, researchers have investigated the biological activity of derivatives of this compound. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that (3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid exhibits promising inhibitory effects on specific proteases involved in inflammatory pathways. The study highlighted its potential as a lead compound for developing anti-inflammatory agents, with in vitro assays demonstrating significant activity at micromolar concentrations.

Further exploration of this compound's applications has extended to its role in peptide-based drug delivery systems. A recent preprint on bioRxiv described its incorporation into peptide conjugates designed for targeted cancer therapy. The Fmoc group facilitated efficient conjugation, while the cyclopropyl moiety contributed to the stability of the resulting constructs. Preliminary in vivo studies showed enhanced tumor accumulation and reduced off-target effects, suggesting its utility in improving the pharmacokinetic profiles of peptide therapeutics.

Despite these promising findings, challenges remain in the scalability and cost-effectiveness of producing (3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid at an industrial scale. Future research directions may focus on green chemistry approaches to streamline synthesis and reduce environmental impact. Additionally, further mechanistic studies are needed to fully elucidate its biological interactions and optimize its therapeutic potential.

In conclusion, (3S)-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171356-29-7) represents a versatile and valuable compound in chemical biology and drug development. Its unique structural attributes and demonstrated biological activities position it as a promising candidate for continued research and application in medicinal chemistry. Ongoing studies will likely uncover new opportunities for its use in addressing unmet medical needs.